Tert-butyl 4-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3-methyl-2,4-dioxo-1H-pyrimidin-6-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C14H22N4O4/c1-14(2,3)22-13(21)18-7-5-17(6-8-18)10-9-11(19)16(4)12(20)15-10/h9H,5-8H2,1-4H3,(H,15,20)
• InChI Key: ZWLQQWCPVGZPED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=O)N(C(=O)N2)C
• Molecular Formula: C14H22N4O4
• Molecular Weight: 310.35 g/mol

Description

Tert-butyl 4-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H22N4O4 and its molecular weight is 310.354. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 4-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperazine-1-carboxylate is synthesized through various chemical reactions, including condensation and nucleophilic substitution, demonstrating its utility as a versatile intermediate in organic chemistry. The compounds synthesized offer insights into their structural properties through spectroscopic methods and X-ray diffraction studies, revealing detailed molecular and crystal structures (Sanjeevarayappa et al., 2015), (Mamat et al., 2012).

Biological Evaluation

The synthesized tert-butyl 4-piperazine-1-carboxylates have been evaluated for various biological activities. For instance, certain derivatives exhibit moderate anthelmintic activity, although their antibacterial activity might be limited. Such evaluations underscore the potential of these compounds in the development of new therapeutic agents (Sanjeevarayappa et al., 2015).

Chemical Modification and Drug Development

The structural flexibility of tert-butyl 4-piperazine-1-carboxylates allows for chemical modifications yielding derivatives with significant pharmacological profiles. These modifications aim at enhancing the compounds' bioactivity and pharmacokinetics, making them valuable in the synthesis of potential drug candidates for conditions such as chronic pain. The exploration of new analogs demonstrates the role of these compounds in the ongoing search for more effective and safer therapeutic agents (Nie et al., 2020).

Crystallography and Molecular Structure Analysis

Detailed crystallographic studies provide insights into the molecular conformation, intermolecular interactions, and packing in the crystal lattice of tert-butyl 4-piperazine-1-carboxylate derivatives. These studies are fundamental in understanding the physicochemical properties of these compounds, which are crucial for their potential applications in drug design and material science (Anthal et al., 2018).